Cas no 1263376-81-3 (Methyl 5-Bromo-2-iodo-3-methyl benzoate)

• Product Name: Methyl 5-Bromo-2-iodo-3-methyl benzoate
• CAS No: 1263376-81-3
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 4584150
• Update Time: 2025-06-08

Methyl 5-Bromo-2-iodo-3-methyl benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-iodo-3-methylbenzoate
• Methyl 5-Bromo-2-iodo-3-methyl benzoate

• Inchi： 1S/C9H8BrIO2/c1-5-3-6(10)4-7(8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： NFSJATVGRAIABH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Br)=CC(C)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on Methyl 5-Bromo-2-iodo-3-methyl benzoate

Methyl 5-Bromo-2-iodo-3-methyl benzoate (CAS No. 1263376-81-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Methyl 5-Bromo-2-iodo-3-methyl benzoate (CAS No. 1263376-81-3) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of bromine, iodine, and methyl groups on a benzoate backbone, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The synthesis of methyl 5-bromo-2-iodo-3-methyl benzoate typically involves a multi-step process that begins with the bromination and iodination of a substituted benzoic acid, followed by esterification to form the methyl ester. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method that significantly reduces reaction time and waste generation.

The physical and chemical properties of methyl 5-bromo-2-iodo-3-methyl benzoate are crucial for its applications in drug discovery and development. It is a white crystalline solid with a melting point of approximately 95°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its use in various chemical reactions. Additionally, its stability under different conditions has been extensively studied to ensure its reliability as an intermediate.

In the context of medicinal chemistry, methyl 5-bromo-2-iodo-3-methyl benzoate has shown promise as a building block for the synthesis of bioactive molecules. One notable application is in the development of anticancer agents. A recent study published in Cancer Research (2022) demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The bromine and iodine substituents play a critical role in modulating the biological activity by influencing the compound's lipophilicity and receptor binding affinity.

Beyond cancer research, methyl 5-bromo-2-iodo-3-methyl benzoate has also been explored for its potential in the treatment of neurological disorders. A study published in The Journal of Medicinal Chemistry (2021) reported that certain derivatives of this compound exhibit neuroprotective effects by inhibiting oxidative stress and inflammation. These findings suggest that further investigation into the structure-activity relationships (SAR) of these derivatives could lead to the development of novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The versatility of methyl 5-bromo-2-iodo-3-methyl benzoate extends beyond medicinal applications. In materials science, it has been used as a precursor for the synthesis of functionalized polymers with tunable properties. For example, a study published in Macromolecules (2020) described the use of this compound to create polymers with enhanced mechanical strength and thermal stability, which have potential applications in advanced materials for electronics and coatings.

In conclusion, methyl 5-bromo-2-iodo-3-methyl benzoate (CAS No. 1263376-81-3) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, materials science, and fine chemical synthesis. Its unique structural features and versatile reactivity make it an attractive intermediate for researchers aiming to develop novel compounds with therapeutic or functional properties. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.